Cas no 1805971-42-9 (6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine)

• Product Name: 6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine
• CAS No: 1805971-42-9
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4809016
• Update Time: 2025-06-11

6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H5ClF2N2/c1-4-5(3-12)2-6(9)13-7(4)8(10)11/h2,8H,1H3
• InChI Key： JHRWNYPNWYCGDY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine

Introduction to 6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine (CAS No. 1805971-42-9)

6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine (CAS No. 1805971-42-9) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound, characterized by its unique combination of chlorine, cyano, difluoromethyl, and methyl substituents, exhibits a wide range of biological activities and chemical properties that make it a valuable building block in the synthesis of various pharmaceuticals and agrochemical products.

The molecular structure of 6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine is particularly noteworthy due to its multifunctional nature. The presence of the cyano group imparts strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The difluoromethyl group, on the other hand, enhances lipophilicity and metabolic stability, making it an attractive moiety for drug design. The chlorine and methyl substituents further modulate the electronic and steric properties of the molecule, contributing to its diverse biological activities.

In recent years, 6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The unique combination of functional groups in 6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine allows for the fine-tuning of pharmacological properties, making it a promising lead compound for further drug development.

Beyond its medicinal applications, 6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine has also found utility in the agrochemical industry. Studies have shown that this compound can serve as a key intermediate in the synthesis of herbicides with improved efficacy and reduced environmental impact. For instance, research published in the Pest Management Science journal has highlighted the potential of 6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine-based herbicides to control broad-spectrum weed species while minimizing harm to non-target organisms and ecosystems.

The synthetic accessibility of 6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine is another factor contributing to its widespread use in chemical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the reaction of 2-chloro-5-cyanopyridine with difluoroiodomethane followed by methylation. This multi-step process yields high purity products with excellent yields, making it suitable for large-scale production.

In addition to its synthetic utility, 6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine has also been explored for its potential as a ligand in coordination chemistry. Recent studies have shown that this compound can form stable complexes with various metal ions, which can be utilized in catalytic processes and materials science applications. For example, research published in the Inorganic Chemistry journal has demonstrated that complexes derived from 6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine exhibit enhanced catalytic activity in asymmetric synthesis reactions.

The safety profile of 6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have shown that while care should be taken during handling and storage due to its reactive nature, this compound does not pose significant acute or chronic toxicity risks when used under appropriate conditions.

In conclusion, 6-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine (CAS No. 1805971-42-9) is a highly versatile and functionalized pyridine derivative with a wide range of applications in medicinal chemistry, agrochemicals, and coordination chemistry. Its unique molecular structure and synthetic accessibility make it an attractive building block for the development of novel pharmaceuticals and agrochemical products. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical research.